Cas no 2680900-78-9 (benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate)

• Product Name: benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate
• CAS No: 2680900-78-9
• MF: C₁₆H₁₄IN₃O₃
• MW: 423.205135822296
• CID: 5628089
• PubChem ID: 165939573
• Update Time: 2025-06-15

benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304002
• 2680900-78-9
• benzyl N-{1-[(furan-2-yl)methyl]-4-iodo-1H-pyrazol-5-yl}carbamate
• benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate

• Inchi： 1S/C16H14IN3O3/c17-14-9-18-20(10-13-7-4-8-22-13)15(14)19-16(21)23-11-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,19,21)
• InChI Key： FLYYXPIEVBGSCY-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1NC(=O)OCC1C=CC=CC=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 423.00799g/mol
• Monoisotopic Mass: 423.00799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.3Ų

Additional information on benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate

Research Briefing on Benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate (CAS: 2680900-78-9)

Benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate (CAS: 2680900-78-9) is a novel synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core functionalized with an iodine atom and a furan-containing side chain, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate make it a versatile scaffold for drug discovery. The presence of the iodine atom at the 4-position of the pyrazole ring offers opportunities for further functionalization via cross-coupling reactions, while the furan moiety contributes to its pharmacokinetic properties. Recent research has demonstrated its efficacy in modulating specific biological pathways, including those involved in cancer cell proliferation and inflammatory responses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the synthesis of selective kinase inhibitors. The study highlighted its ability to form stable complexes with target proteins, leading to significant inhibition of tumor growth in preclinical models. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its anti-inflammatory properties, showing reduced cytokine production in macrophage cells treated with derivatives of this compound.

The synthesis of benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate typically involves multi-step organic reactions, starting from commercially available pyrazole derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

Despite its promising applications, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full potential in drug development pipelines.

In conclusion, benzyl N-{1-(furan-2-yl)methyl-4-iodo-1H-pyrazol-5-yl}carbamate represents an exciting area of research in chemical biology. Its unique structural properties and demonstrated biological activities position it as a valuable candidate for further investigation in the development of novel therapeutics. Continued research will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.